Cas no 17187-73-4 (Podorhizol β-D-Glucopyranoside)

• Product Name: Podorhizol β-D-Glucopyranoside
• CAS No: 17187-73-4
• MF: C₂₈H₃₄O₁₃
• MW: 578.561769962311
• CID: 202736
• PubChem ID: 443015
• Update Time: 2025-10-29

Podorhizol β-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(S)-(b-D-glucopyranosyloxy)(3,4,5-trimethoxyphenyl)methyl]dihydro-,(3S,4R)-
• (S)-[(3S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-2-oxotetrahydrofuran-3-yl](3,4,5-trimethoxyphenyl)methyl beta-D-glucopyranoside
• (3S,4R)-4-(benzo[1,3]dioxol-5-ylmethyl)-3-[(S)-[(2R,3R,4S,5R,6R)-3,4,5 -trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-(3,4,5-trimeth
• (3S,4R)-4-(benzo[1,3]dioxol-5-ylmethyl)-3-[(S)-[(2R,3R,4S,5R,6R)-3,4,5 -trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-(3,4,5-trimethoxyphenyl)met hyl]oxolan-2-one
• Podorhizol β-D-Gluco
• Podorhizol β-D-Glucopyranoside
• (3S,4R)-4-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((S)-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)(3,4,5-trimethoxyphenyl)methyl)dihydrofuran-2(3H)-one
• {4-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-oxooxolan-3-yl}(3,4,5-trimethoxyphenyl)methyl hexopyranoside
• Q27103398
• (3S,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(S)-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
• CHEBI:27901
• Podorhizol beta-D-glucoside
• DTXSID90938060
• 17187-73-4
• (3S,4R)-4-(1,3-Benzodioxol-5-ylmethyl)-3-[(S)-(ss-D-glucopyranosyloxy)(3,4,5-trimethoxyphenyl)methyl]dihydro-2(3H)-furanone; (S)-3,4,5-Trimethoxy-a-[tetrahydro-2-oxo-(R)-4-piperonyl-(S)-3-furyl]benzyl, ss-D-Glucopyranoside;
• Podorhizol beta-D-glucopyranoside

• Inchi： 1S/C28H34O13/c1-34-18-8-14(9-19(35-2)26(18)36-3)25(41-28-24(32)23(31)22(30)20(10-29)40-28)21-15(11-37-27(21)33)6-13-4-5-16-17(7-13)39-12-38-16/h4-5,7-9,15,20-25,28-32H,6,10-12H2,1-3H3/t15-,20+,21-,22+,23-,24+,25+,28-/m0/s1
• InChI Key： IETDTZKBVWFSKR-XYEVPOBGSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H](C1C=C(C(=C(C=1)OC)OC)OC)[C@H]1C(=O)OC[C@@H]1CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 578.2
• Monoisotopic Mass: 578.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172A^2
• XLogP3: 1

Experimental Properties

• Density: 1.48
• Boiling Point: 785.4°Cat760mmHg
• Flash Point: 257.7°C
• Refractive Index: 1.632

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on Podorhizol β-D-Glucopyranoside

Podorhizol β-D-Glucopyranoside: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Podorhizol β-D-Glucopyranoside, with the CAS number 17187-73-4, is a naturally occurring glycoside that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, derived from the roots of the plant Arisaema consanguineum, exhibits a unique structural framework that has positioned it as a subject of extensive research. The glucopyranoside moiety, a key feature of this molecule, contributes to its remarkable biological activity, making it a promising candidate for various therapeutic applications.

The chemical structure of Podorhizol β-D-Glucopyranoside consists of a glucose unit linked to a podorhizol aglycone through a β-glycosidic bond. This configuration imparts specific physicochemical properties, including solubility and stability, which are critical factors in drug formulation and delivery. Recent advancements in spectroscopic techniques have allowed researchers to elucidate the detailed conformational dynamics of this glycoside, providing insights into its interactions with biological targets.

In recent years, Podorhizol β-D-Glucopyranoside has been studied for its potential in modulating various cellular pathways. Notably, preclinical studies have highlighted its role in anti-inflammatory and antioxidant mechanisms. The compound’s ability to inhibit key enzymes involved in the inflammatory cascade, such as COX-2 and LOX, suggests its therapeutic efficacy in conditions like arthritis and chronic inflammation. Additionally, its antioxidant properties have been linked to the neutralization of reactive oxygen species (ROS), which is crucial in preventing oxidative stress-related diseases.

The pharmacokinetic profile of Podorhizol β-D-Glucopyranoside is another area of active investigation. Studies indicate that this glycoside exhibits moderate oral bioavailability, attributed to its ability to cross the blood-brain barrier. This characteristic makes it an attractive candidate for central nervous system (CNS) therapies. Furthermore, research on its metabolic pathways has revealed that it is primarily metabolized by the cytochrome P450 enzyme system, which has implications for drug-drug interactions.

Emerging evidence also suggests that Podorhizol β-D-Glucopyranoside possesses anticancer properties. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines by activating intrinsic death pathways. The glucopyranoside moiety appears to play a pivotal role in this process by modulating protein-protein interactions critical for cell survival and proliferation. These findings have prompted further investigation into its potential as a chemotherapeutic adjuvant.

The synthetic chemistry of Podorhizol β-D-Glucopyranoside has been refined to enhance both yield and purity. Advances in glycosylation techniques have enabled the efficient construction of complex glycosidic linkages, opening avenues for structural analogs with improved pharmacological profiles. These synthetic strategies are not only valuable for academic research but also hold promise for industrial-scale production.

The regulatory landscape for natural products like Podorhizol β-D-Glucopyranoside is evolving, with increasing emphasis on quality control and standardization. Current guidelines require rigorous characterization of botanical extracts to ensure consistency and safety. The development of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods has facilitated accurate quantification and impurity profiling, thereby meeting regulatory demands.

The economic feasibility of cultivating plants yielding Podorhizol β-D-Glucopyranoside is another critical consideration. Sustainable agricultural practices are being explored to optimize yield while minimizing environmental impact. Additionally, biotechnological approaches such as cell culture and tissue engineering are being investigated as alternative sources for this valuable compound.

The future directions for research on Podorhizol β-D-Glucopyranoside include exploring its potential in combination therapies with existing drugs. Synergistic effects could enhance therapeutic outcomes while reducing side effects. Furthermore, computational modeling and artificial intelligence (AI) are being leveraged to predict novel derivatives with enhanced bioactivity.

In conclusion, Podorhizol β-D-Glucopyranoside, identified by CAS number 17187-73-4, represents a fascinating compound with diverse biological activities and therapeutic potential. Its unique chemical structure and promising pharmacological effects position it as a cornerstone in natural product research. As scientific understanding continues to evolve, this glycoside is poised to make significant contributions to pharmaceutical innovation.